N-(6-((2-(diethylamino)ethyl)thio)pyridazin-3-yl)-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-((2-(diethylamino)ethyl)thio)pyridazin-3-yl)-3-fluorobenzamide, also known as DEDTP, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of protein kinase D (PKD), which is involved in various cellular processes, including cell proliferation, differentiation, and survival.
Scientific Research Applications
Electrophysiological Activity
N-(6-((2-(diethylamino)ethyl)thio)pyridazin-3-yl)-3-fluorobenzamide falls under a broader category of compounds studied for their cardiac electrophysiological activities. Compounds with similar structures have shown potency in in vitro Purkinje fiber assays, comparable to other selective class III agents undergoing clinical trials for arrhythmias. These findings suggest potential applications in developing treatments for reentrant arrhythmias, highlighting the importance of specific moieties in promoting class III electrophysiological activity (Morgan et al., 1990).
Antimicrobial Properties
Studies on fluorobenzamides, including structures similar to this compound, have reported promising antimicrobial activities. These compounds, particularly those with a fluorine atom at the 4th position of the benzoyl group, demonstrated significant activity against various bacterial strains and fungi. This suggests a potential application in developing new antimicrobial agents targeting resistant strains (Desai et al., 2013).
Neuroimaging Applications
Compounds structurally related to this compound have been explored for their use in neuroimaging, particularly in positron emission tomography (PET) studies. For instance, analogs designed for PET imaging of the serotonergic neurotransmission system offer insights into the functionality of 5-HT(1A) receptors in various neurological conditions, thus providing a tool for diagnosing and understanding psychiatric and neurodegenerative diseases (Plenevaux et al., 2000).
Anticancer Research
Fluorobenzamide derivatives have been synthesized and evaluated for their potential anticancer activities. The presence of fluorine atoms and specific structural modifications, similar to those in this compound, have shown promising results against various cancer cell lines. This opens avenues for the development of new anticancer therapies, emphasizing the role of molecular design in enhancing therapeutic efficacy (Hammam et al., 2005).
properties
IUPAC Name |
N-[6-[2-(diethylamino)ethylsulfanyl]pyridazin-3-yl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4OS/c1-3-22(4-2)10-11-24-16-9-8-15(20-21-16)19-17(23)13-6-5-7-14(18)12-13/h5-9,12H,3-4,10-11H2,1-2H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEJTURPAFBNHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCSC1=NN=C(C=C1)NC(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.